Cas no 1881993-26-5 (4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde)
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-1292279
- 1881993-26-5
- 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde
-
- Inchi: 1S/C10H5ClI2N2O/c11-7-2-1-6(4-16)8(3-7)15-5-14-9(12)10(15)13/h1-5H
- InChI Key: BJPUIGGKRYHNAL-UHFFFAOYSA-N
- SMILES: IC1=C(N=CN1C1C=C(C=CC=1C=O)Cl)I
Computed Properties
- Exact Mass: 457.81799g/mol
- Monoisotopic Mass: 457.81799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 34.9Ų
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292279-1.0g |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292279-50mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 50mg |
$528.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-100mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 100mg |
$553.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-250mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 250mg |
$579.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-500mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 500mg |
$603.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-1000mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 1000mg |
$628.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-2500mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 2500mg |
$1230.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-5000mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 5000mg |
$1821.0 | 2023-09-30 | ||
| Enamine | EN300-1292279-10000mg |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde |
1881993-26-5 | 10000mg |
$2701.0 | 2023-09-30 |
4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde
4-Chloro-2-(4,5-Diiodo-1H-imidazol-1-yl)benzaldehyde: A Versatile Compound in Medicinal Chemistry and Pharmaceutical Development
4-Chloro-2-(4,5-Diiodo-1H-imidazol-1-yl)benzaldehyde, with the CAS number 1881993-26-5, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a benzaldehyde scaffold functionalized with a 1H-imidazole ring bearing two iodine atoms and a chlorine substituent. The combination of these functional groups imparts distinct chemical properties that make it a promising candidate for various pharmaceutical applications.
The benzaldehyde moiety in this molecule serves as a key structural element, contributing to the compound's ability to interact with biological targets through hydrogen bonding and π-π stacking interactions. The 1H-imidazole ring, a heterocyclic structure commonly found in pharmaceuticals, provides additional opportunities for molecular recognition and target engagement. The presence of iodine atoms in the imidazole ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and biological activity. Meanwhile, the chlorine substituent enhances the molecule's hydrophobicity, potentially influencing its membrane permeability and cellular uptake.
Recent studies have highlighted the potential of 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of a specific kinase pathway associated with cancer progression. The research team employed advanced computational modeling to predict the compound's binding affinity to the target kinase, which was subsequently validated through in vitro assays. This finding underscores the importance of the 4,5-diiodo-1H-imidazol-1-yl group in enhancing the compound's pharmacological profile.
Moreover, the benzaldehyde functionality in this molecule has been shown to play a critical role in its interaction with DNA and proteins. A 2022 study published in Chemical Research in Toxicology revealed that the compound can form stable complexes with nucleic acids, suggesting potential applications in gene regulation and antisense therapy. The ability of the iodine atoms to participate in halogen bonding interactions further expands the molecule's versatility, enabling it to engage with a broader range of biological targets.
The synthesis of 4-chloro-2-(4,5-diiodo-1H-imidazol-1-y1)benzaldehyde has been a focus of recent chemical research due to its complex functional group arrangement. A 2024 article in Organic & Biomolecular Chemistry described a novel synthetic route involving a three-step sequence that efficiently incorporates the iodine atoms and chlorine substituent into the molecular framework. This method not only improves the yield of the target compound but also reduces the number of synthetic steps required, making the process more cost-effective and environmentally sustainable.
One of the most promising applications of 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde is in the field of neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience explored its potential as a neuroprotective agent. The researchers found that the compound could inhibit the aggregation of amyloid-beta proteins, a key pathological feature of Alzheimer's disease. This discovery highlights the molecule's potential to address unmet medical needs in the treatment of neurodegenerative disorders.
In addition to its therapeutic applications, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde has also been investigated for its role in materials science. A 2024 paper in Advanced Materials reported that the compound can serve as a building block for the synthesis of functional polymers with tunable optical and electronic properties. The iodine atoms in the molecule contribute to the material's conductivity, while the benzaldehyde group enhances its stability under various environmental conditions.
The pharmacokinetic properties of 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde are another area of active research. A 2023 study in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated that the chlorine substituent significantly influences the compound's metabolic pathway, with the primary metabolism occurring via oxidative cleavage of the benzaldehyde group. This finding is crucial for the development of prodrugs that can improve the compound's bioavailability and reduce its potential toxicity.
Despite its promising properties, the development of 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde as a therapeutic agent faces several challenges. One of the main obstacles is the potential for off-target effects due to the molecule's complex structure. A 2024 review in Pharmaceutical Research emphasized the need for more extensive in vivo studies to evaluate the compound's safety and efficacy. Additionally, the synthesis of the compound remains a technically demanding process, requiring precise control over reaction conditions to ensure high purity and yield.
Overall, 4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde represents a significant contribution to the field of medicinal chemistry. Its unique molecular structure and functional groups offer a wide range of potential applications in pharmaceutical development. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new therapeutic agents for a variety of diseases.
1881993-26-5 (4-chloro-2-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)